![molecular formula C17H14ClF3N2OS B2857651 N-(2-chlorophenyl)-2-(4-(trifluoromethyl)phenyl)thiazolidine-3-carboxamide CAS No. 2034263-00-6](/img/structure/B2857651.png)
N-(2-chlorophenyl)-2-(4-(trifluoromethyl)phenyl)thiazolidine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-chlorophenyl)-2-(4-(trifluoromethyl)phenyl)thiazolidine-3-carboxamide, also known as CTPI, is a compound that has gained attention in the scientific community due to its potential applications in research. This compound belongs to the thiazolidinedione class of molecules, which are known for their ability to activate peroxisome proliferator-activated receptor gamma (PPARγ). In
Scientific Research Applications
Anticancer Activity
N-(2-chlorophenyl)-2-(4-(trifluoromethyl)phenyl)thiazolidine-3-carboxamide and its derivatives show promising applications in cancer research. For instance, Cai et al. (2016) synthesized a series of 2-phenyl-4-trifluoromethyl thiazole-5-carboxamide derivatives, closely related to the compound , and evaluated them for anticancer activity against various cell lines. They found significant activity in derivatives containing the 2-chlorophenyl group (Cai et al., 2016). Similarly, Atta and Abdel‐Latif (2021) synthesized new 4-acetyl-5-anilino-N-arylthiophene-2-carboxamide derivatives, which showed good inhibitory activity against several cancer cell lines, highlighting the potential of thiazolidine-based compounds in cancer treatment (Atta & Abdel‐Latif, 2021).
Antibacterial and Antifungal Activities
Compounds similar to N-(2-chlorophenyl)-2-(4-(trifluoromethyl)phenyl)thiazolidine-3-carboxamide have also been studied for their antimicrobial properties. Desai et al. (2011) synthesized N-{5-[(2-chlorophenyl)methylene]-2-(4-hydroxyphenyl)-4-oxo(1,3-thiazolidin-3-yl)}{4-[2-(4-methylphenyl)-4-oxo(3-hydroquinazolin-3-yl)]phenyl}carboxamides, which demonstrated in vitro antibacterial and antifungal activities (Desai et al., 2011). Furthermore, Chawla (2016) explored thiazole derivatives for their antimicrobial activity, which can guide the development of new antimicrobial agents using the thiazolidine structure (Chawla, 2016).
Synthesis and Structural Characterization
The synthesis and structural characterization of thiazolidine derivatives, including compounds structurally similar to N-(2-chlorophenyl)-2-(4-(trifluoromethyl)phenyl)thiazolidine-3-carboxamide, have been a focus of several studies. Ahmed (2007) discussed the synthesis of new antibiotic and antibacterial drugs using thiazolidine-based compounds (Ahmed, 2007). Similarly, Suzuki and Izawa (1976) achieved the synthesis of 2-phenyl-2-thiazoline derivatives through various methods, which is crucial for understanding the chemistry of thiazolidine compounds (Suzuki & Izawa, 1976).
properties
IUPAC Name |
N-(2-chlorophenyl)-2-[4-(trifluoromethyl)phenyl]-1,3-thiazolidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14ClF3N2OS/c18-13-3-1-2-4-14(13)22-16(24)23-9-10-25-15(23)11-5-7-12(8-6-11)17(19,20)21/h1-8,15H,9-10H2,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OUXSIMKAJJJDCJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSC(N1C(=O)NC2=CC=CC=C2Cl)C3=CC=C(C=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14ClF3N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.